Cas no 1804922-73-3 (Methyl 3-cyano-6-difluoromethoxy-2-iodobenzoate)

• Product Name: Methyl 3-cyano-6-difluoromethoxy-2-iodobenzoate
• CAS No: 1804922-73-3
• MF: C₁₀H₆F₂INO₃
• MW: 353.06082201004
• CID: 4953310
• Update Time: 2025-07-19

Methyl 3-cyano-6-difluoromethoxy-2-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-6-difluoromethoxy-2-iodobenzoate

• Inchi： 1S/C10H6F2INO3/c1-16-9(15)7-6(17-10(11)12)3-2-5(4-14)8(7)13/h2-3,10H,1H3
• InChI Key： ZGBNRALEECBURJ-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C=CC(=C1C(=O)OC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 331
• XLogP3: 3.1
• Topological Polar Surface Area: 59.3

Additional information on Methyl 3-cyano-6-difluoromethoxy-2-iodobenzoate

Methyl 3-cyano-6-difluoromethoxy-2-iodobenzoate (CAS No. 1804922-73-3): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-cyano-6-difluoromethoxy-2-iodobenzoate, identified by its CAS number 1804922-73-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting complex biological pathways. Its unique structural features, including the presence of a cyano group, difluoromethoxy substituent, and an iodine atom, make it a valuable building block for medicinal chemists seeking to develop novel therapeutic agents.

The< strong>3-cyano group in Methyl 3-cyano-6-difluoromethoxy-2-iodobenzoate contributes to the compound's reactivity and functionality, enabling diverse chemical transformations that are essential for drug development. The cyano group can participate in nucleophilic addition reactions, allowing for the introduction of additional functional moieties that enhance binding affinity to biological targets. This characteristic is particularly useful in designing small-molecule inhibitors that interact with enzymes or receptors.

Similarly, the 6-difluoromethoxy moiety plays a critical role in modulating the pharmacokinetic properties of drug candidates. Fluoro substituents are well-known for their ability to improve metabolic stability, lipophilicity, and binding affinity. In particular, the difluoromethoxy group has been extensively studied for its potential to enhance the bioavailability and duration of action of pharmaceuticals. This makes Methyl 3-cyano-6-difluoromethoxy-2-iodobenzoate an attractive intermediate for synthesizing compounds with improved pharmacological profiles.

The presence of an iodine atom at the 2-position of the benzoate scaffold provides another layer of versatility in synthetic chemistry. Iodine is a halogen that can undergo various transformations, including cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in constructing complex molecular architectures and have been widely employed in the synthesis of heterocyclic compounds and biaryl structures. The ability to introduce iodine into a molecule also facilitates positron emission tomography (PET) imaging studies, making it valuable for both therapeutic and diagnostic applications.

In recent years, Methyl 3-cyano-6-difluoromethoxy-2-iodobenzoate has been utilized in several cutting-edge research projects aimed at developing innovative treatments for neurological disorders. For instance, researchers have leveraged its structural framework to create novel analogs of neurokinin-1 (NK1) receptor antagonists. The NK1 receptor is implicated in conditions such as chemotherapy-induced nausea and vomiting (CINV), postoperative nausea and vomiting (PONV), and depression. By incorporating the< strong>3-cyano,< strong>6-difluoromethoxy, and< strong>iodinemoieties into these compounds, scientists have been able to enhance their efficacy and selectivity.

The compound's applicability extends beyond neurological therapies. It has also been explored in the development of anti-inflammatory agents, where its structural features contribute to modulating inflammatory pathways. Additionally, Methyl 3-cyano-6-difluoromethoxy-2-iodobenzoate has shown promise in antiviral research. The unique combination of functional groups allows for the design of molecules that can interfere with viral replication mechanisms without causing significant off-target effects.

The synthesis of Methyl 3-cyano-6-difluoromethoxy-2-iodobenzoate typically involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps often include halogenation reactions to introduce the iodine atom, followed by nucleophilic substitution or elimination processes to install the cyano and difluoromethoxy groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions are frequently employed to achieve high yields and purity levels required for pharmaceutical applications.

The< strong>Methyl benzoate backbone provides stability while allowing for further derivatization, making it an ideal scaffold for medicinal chemists. The benzoate moiety itself has been extensively studied for its role in various pharmacological contexts, including analgesics and anti-inflammatory drugs. By modifying substituents on this core structure, researchers can fine-tune the properties of their drug candidates to achieve optimal therapeutic effects.

In conclusion, Methyl 3-cyano-6-difluoromethoxy-2-iodobenzoate (CAS No. 1804922-73-3) is a multifaceted intermediate with broad utility in pharmaceutical synthesis. Its unique structural attributes enable the development of novel bioactive molecules targeting diverse diseases, including neurological disorders and viral infections. As research continues to uncover new therapeutic opportunities, this compound is poised to remain a cornerstone in medicinal chemistry innovation.